(1S,2S)-cyclohexa-3,5-diene-1,2-diol
Overview
Description
(1S,2S)-cyclohexa-3,5-diene-1,2-diol is a trans-cyclohexa-3,5-diene-1,2-diol. It is an enantiomer of a (1R,2R)-cyclohexa-3,5-diene-1,2-diol.
Scientific Research Applications
Synthesis and Application in Target-Oriented Syntheses
(1S,2S)-cyclohexa-3,5-diene-1,2-diol is extensively used in target-oriented syntheses. It has been applied in the synthesis of naturally occurring epoxides and other complex molecules. The compound's utility has been enhanced with advancements in biotechnology, particularly in obtaining enantiomerically pure forms (Hausmann, Pietruszka, & Schumacher, 2012).
Asymmetric Dihydroxylation
The compound has been used in the asymmetric dihydroxylation of meso-symmetric cyclic dienes. This process is significant for producing optically active diols, which are valuable in synthesizing various natural products (Takano, Yoshimitsu, & Ogasawara, 1994).
Bromination Studies
Research has been conducted on the bromination of (1S,2S)-cyclohexa-3,5-diene-1,2-diol, providing insights into its reaction mechanisms and the structures of its brominated derivatives (Han, Khedekar, Masnovi, & Baker, 1999).
Osmylation and Stereochemistry
Studies on the osmylation of chiral cis-cyclohexadienediols, including (1S,2S)-cyclohexa-3,5-diene-1,2-diol, have contributed to understanding the stereochemistry and regioselectivity of such reactions (Brovetto et al., 1999).
Synthesis of Conduritol Derivatives
This compound has been utilized in the synthesis of conduritol derivatives from aromatic compounds, demonstrating its versatility in organic synthesis (Carless, Busia, Dove, & Malik, 1993).
Reactions with Ketenes
Research involving the reaction of (1S,2S)-cyclohexa-3,5-diene-1,2-diol derivatives with ketenes has shed light on the mechanisms and products of these reactions, offering insights into the compound's reactivity (Roberts, Sutton, & Wright, 1996).
properties
CAS RN |
103364-68-7 |
|---|---|
Product Name |
(1S,2S)-cyclohexa-3,5-diene-1,2-diol |
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.13 g/mol |
IUPAC Name |
(1S,2S)-cyclohexa-3,5-diene-1,2-diol |
InChI |
InChI=1S/C6H8O2/c7-5-3-1-2-4-6(5)8/h1-8H/t5-,6-/m0/s1 |
InChI Key |
YDRSQRPHLBEPTP-WDSKDSINSA-N |
Isomeric SMILES |
C1=C[C@@H]([C@H](C=C1)O)O |
SMILES |
C1=CC(C(C=C1)O)O |
Canonical SMILES |
C1=CC(C(C=C1)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(2-Chloro-6-methylphenoxy)ethyl]pyrrolidine](/img/structure/B1208825.png)
![N-(3-methoxyphenyl)-2-benzo[cd]indolamine](/img/structure/B1208830.png)
![1-[2-(diethylamino)ethyl]-5,6-dimethyl-1H-pyrrolo[1,2,3-de]quinoxalin-2(3H)-one](/img/structure/B1208831.png)
![(1R,2S,4S,5R,8S,9S,11R)-2-[[(3aS,7R,7aR)-7-methyl-3-methylidene-4,5,7,7a-tetrahydro-3aH-furo[2,3-c]pyran-5-yl]oxymethyl]-9-formyl-5-methyl-13-propan-2-yltetracyclo[7.4.0.02,11.04,8]tridec-12-ene-1-carboxylic acid](/img/structure/B1208835.png)
